Cas no 2138124-26-0 (3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol)

3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol is a structurally complex cyclohexanol derivative featuring both butyl(cyclopropyl)amino and isopropyl substituents. This compound exhibits potential as an intermediate in pharmaceutical synthesis due to its stereochemical diversity and functional group versatility. The presence of the cyclopropylamine moiety may confer enhanced metabolic stability, while the hydroxyl group provides a site for further derivatization. Its lipophilic character, influenced by the butyl and isopropyl groups, could improve membrane permeability in bioactive applications. The compound's rigid cyclohexane backbone offers conformational constraints, which may be advantageous in designing selective receptor ligands. Careful handling is recommended due to the reactive amine and alcohol functionalities.
3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol structure
2138124-26-0 structure
Product Name:3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
CAS No:2138124-26-0
MF:C16H31NO
MW:253.423444986343
CID:6461232
PubChem ID:165496150
Update Time:2025-05-20

3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • EN300-1160969
    • 3-[butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
    • 2138124-26-0
    • 3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
    • Inchi: 1S/C16H31NO/c1-4-5-10-17(13-6-7-13)16-11-14(18)8-9-15(16)12(2)3/h12-16,18H,4-11H2,1-3H3
    • InChI Key: PVNHNHMZJOOGDI-UHFFFAOYSA-N
    • SMILES: OC1CCC(C(C)C)C(C1)N(CCCC)C1CC1

Computed Properties

  • Exact Mass: 253.240564612g/mol
  • Monoisotopic Mass: 253.240564612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 23.5Ų

3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1160969-1.0g
3-[butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol
2138124-26-0
1g
$0.0 2023-06-08

Additional information on 3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol

Introduction to 3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138124-26-0)

3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138124-26-0) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, featuring a cyclohexane core substituted with a butyl(cyclopropyl)amino group at the 3-position and a propan-2-yl group at the 4-position, exhibits a structural complexity that makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol is characterized by its rigid cyclohexane ring, which provides stability while allowing for conformational flexibility. The presence of the butyl(cyclopropyl)amino moiety introduces a bulky nitrogen-containing group, which can interact with biological targets through hydrogen bonding or other non-covalent interactions. Additionally, the propan-2-yl substituent adds another layer of structural diversity, potentially influencing the compound's solubility, metabolic stability, and pharmacokinetic properties.

In recent years, there has been growing interest in the development of novel pharmacophores that combine structural elements from multiple drug classes. The compound 3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol fits this criterion well, as it incorporates features reminiscent of both GABAergic modulators and serotonergic agents. Preliminary computational studies suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders, making it an attractive candidate for further exploration in this therapeutic area.

One of the most compelling aspects of 3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol is its potential to serve as a scaffold for structure-based drug design. The cyclohexane ring provides a stable core that can be modified to optimize binding affinity and selectivity against specific biological targets. Furthermore, the presence of multiple substituents allows for fine-tuning of physicochemical properties such as lipophilicity and polar surface area, which are critical factors in drug-like characteristics.

Recent advancements in biocatalysis and synthetic chemistry have enabled more efficient and sustainable methods for producing complex organic molecules like 3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol. These innovations have not only improved yield but also reduced the environmental impact of synthetic processes. As a result, researchers are now better positioned to explore the full potential of this compound without being constrained by traditional synthetic limitations.

The pharmacological profile of 3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol is still under investigation, but early studies suggest that it may possess properties relevant to pain management, anxiety disorders, and neurodegenerative diseases. The compound's ability to modulate neurotransmitter systems makes it particularly interesting for exploring new therapeutic strategies in these areas. Additionally, its structural complexity suggests that it may have multitarget engagement capabilities, which could enhance its efficacy while minimizing side effects.

In conclusion, 3-[Butyl(cyclopropyl)amino]-4-(propan-2-yl)cyclohexan-1-ol (CAS No. 2138124-26-0) represents a promising candidate for further pharmaceutical research due to its unique structural features and potential biological activities. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics for various diseases.

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